N-[4-methyl-3-[(4-pyridin-3-ylpyrimidin-2-yl)amino]phenyl]-3-(trifluoromethylsulfonyl)benzamide

• Molecular Formula: C24H18F3N5O3S
• Molecular Weight: 513.5 g/mol
• IUPAC Name: N-[4-methyl-3-[(4-pyridin-3-ylpyrimidin-2-yl)amino]phenyl]-3-(trifluoromethylsulfonyl)benzamide
• InChI: InChI=1S/C24H18F3N5O3S/c1-15-7-8-18(30-22(33)16-4-2-6-19(12-16)36(34,35)24(25,26)27)13-21(15)32-23-29-11-9-20(31-23)17-5-3-10-28-14-17/h2-14H,1H3,(H,30,33)(H,29,31,32)
• InChI Key: SCDUZEXJWFANOL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2=CC(=CC=C2)S(=O)(=O)C(F)(F)F)NC3=NC=CC(=N3)C4=CN=CC=C4

Description

PMID25656651-Compound-16b: is a small molecular drug known for its significant role in scientific research and therapeutic applications. This compound has been studied extensively for its potential in treating various diseases, particularly in the field of oncology .

Preparation Methods

Synthetic Routes and Reaction Conditions: : The synthesis of PMID25656651-Compound-16b involves multiple steps, including the formation of key intermediates through various organic reactions. The specific synthetic routes and reaction conditions are detailed in patents and scientific literature .

Industrial Production Methods: : Industrial production of PMID25656651-Compound-16b typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process includes rigorous quality control measures to meet pharmaceutical standards .

Chemical Reactions Analysis

Types of Reactions: : PMID25656651-Compound-16b undergoes several types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are crucial for modifying the compound’s structure to enhance its therapeutic properties .

Common Reagents and Conditions: : Common reagents used in these reactions include oxidizing agents, reducing agents, and various catalysts. The reaction conditions are carefully controlled to achieve the desired chemical transformations .

Major Products Formed: : The major products formed from these reactions are derivatives of PMID25656651-Compound-16b, which are studied for their enhanced biological activity and reduced toxicity .

Scientific Research Applications

Chemistry: : In chemistry, PMID25656651-Compound-16b is used as a model compound for studying reaction mechanisms and developing new synthetic methodologies .

Biology: : In biological research, this compound is used to investigate cellular processes and molecular interactions. It serves as a tool for understanding the biochemical pathways involved in disease progression .

Medicine: : In medicine, PMID25656651-Compound-16b is explored for its potential therapeutic applications, particularly in the treatment of cancer. It has shown promising results in preclinical studies and is being evaluated in clinical trials .

Industry: : In the industrial sector, this compound is used in the development of new pharmaceuticals and as a reference standard for quality control in drug manufacturing .

Mechanism of Action

Molecular Targets and Pathways: : The mechanism of action of PMID25656651-Compound-16b involves targeting specific molecular pathways that are crucial for cell survival and proliferation. It activates downstream signaling pathways such as STAT5, PI3K/Akt, and Erk1/2, leading to increased cell transformation, survival, and proliferation .

Comparison with Similar Compounds

Similar Compounds: : Similar compounds to PMID25656651-Compound-16b include other small molecular drugs that target similar pathways, such as Bcr-Abl tyrosine kinase inhibitors .

Uniqueness: : What sets PMID25656651-Compound-16b apart from other similar compounds is its unique chemical structure, which allows for specific interactions with its molecular targets. This uniqueness contributes to its potent biological activity and therapeutic potential .